Benzopyrene Related Compound 9
Benzopyrene Related Compound 9
A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
Brand Name:
Vulcanchem
CAS No.:
57303-98-7
VCID:
VC0196078
InChI:
InChI=1S/C20H12O2/c21-16-9-7-14-10-13-5-4-11-2-1-3-12-6-8-15(18(13)17(11)12)19(14)20(16)22/h1-10,21-22H
SMILES:
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C(=C(C=C5)O)O)C=C2
Molecular Formula:
C20H12O2
Molecular Weight:
284.3 g/mol
Benzopyrene Related Compound 9
CAS No.: 57303-98-7
Impurities
VCID: VC0196078
Molecular Formula: C20H12O2
Molecular Weight: 284.3 g/mol
Purity: > 95%
| CAS No. | 57303-98-7 |
|---|---|
| Product Name | Benzopyrene Related Compound 9 |
| Molecular Formula | C20H12O2 |
| Molecular Weight | 284.3 g/mol |
| IUPAC Name | benzo[a]pyrene-9,10-diol |
| Standard InChI | InChI=1S/C20H12O2/c21-16-9-7-14-10-13-5-4-11-2-1-3-12-6-8-15(18(13)17(11)12)19(14)20(16)22/h1-10,21-22H |
| Standard InChIKey | UMJIZEKULDXYAK-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C(=C(C=C5)O)O)C=C2 |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C(=C(C=C5)O)O)C=C2 |
| Description | A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 9,10-Dihydroxybenzo[a]pyrene; Benzo[a]pyrene-9,10-diol |
| PubChem Compound | 107679 |
| Last Modified | Nov 11 2021 |
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